Cas no 2171535-67-2 (3-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-(propan-2-yl)butanoic acid)

• Product Name: 3-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-(propan-2-yl)butanoic acid
• CAS No: 2171535-67-2
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 5848989
• PubChem ID: 165559725
• Update Time: 2025-06-15

3-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-(propan-2-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-(propan-2-yl)butanoic acid
• 3-[2-cyclobutyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]-2-(propan-2-yl)butanoic acid
• 2171535-67-2
• EN300-1523758

• Inchi： 1S/C28H34N2O5/c1-16(2)24(27(32)33)17(3)29-26(31)25(18-9-8-10-18)30-28(34)35-15-23-21-13-6-4-11-19(21)20-12-5-7-14-22(20)23/h4-7,11-14,16-18,23-25H,8-10,15H2,1-3H3,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： KKKQPMJFPCSFQE-UHFFFAOYSA-N
• SMILES： O=C(C(C1CCC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC(C)C(C(=O)O)C(C)C

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 744
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 105Ų

Additional information on 3-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-(propan-2-yl)butanoic acid

Comprehensive Analysis of 3-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-(propan-2-yl)butanoic acid (CAS No. 2171535-67-2)

The compound 3-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-(propan-2-yl)butanoic acid (CAS No. 2171535-67-2) is a highly specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its complex structure, featuring a cyclobutyl ring and a 9H-fluoren-9-yl protecting group, makes it a valuable intermediate in peptide synthesis and drug development. Researchers are increasingly interested in this compound due to its unique properties, such as its ability to enhance the stability and bioavailability of peptide-based therapeutics.

One of the most frequently searched questions in the field of organic chemistry is: "What are the applications of Fmoc-protected amino acids in peptide synthesis?" The 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) group in this compound plays a critical role in solid-phase peptide synthesis (SPPS), a technique widely used in the production of therapeutic peptides. The Fmoc group is selectively removable under mild basic conditions, making it ideal for constructing complex peptides with high precision. This feature aligns with the growing demand for peptide-based drugs, which are gaining traction in treating conditions like diabetes, cancer, and autoimmune diseases.

Another hot topic in the scientific community is the exploration of cyclobutyl-containing compounds for their conformational rigidity and metabolic stability. The cyclobutyl moiety in 3-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-(propan-2-yl)butanoic acid contributes to its unique stereochemistry, which can influence the binding affinity and selectivity of peptide therapeutics. This aligns with the increasing focus on structure-activity relationships (SAR) in drug discovery, where even minor structural modifications can lead to significant improvements in efficacy and safety.

From a synthetic chemistry perspective, the compound's propan-2-yl (isopropyl) group adds another layer of complexity and functionality. Isopropyl groups are often incorporated into drug molecules to enhance lipophilicity, which can improve membrane permeability and pharmacokinetic properties. This is particularly relevant in the context of oral drug delivery, a major challenge in the development of peptide therapeutics. Researchers are actively investigating ways to overcome the poor bioavailability of peptides, and compounds like 3-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-(propan-2-yl)butanoic acid may hold the key to solving this problem.

The compound's CAS No. 2171535-67-2 is a unique identifier that ensures precise tracking and referencing in scientific literature and regulatory documents. This is especially important in the context of intellectual property (IP) protection and patent filings, where accurate chemical identification is crucial. With the pharmaceutical industry increasingly relying on high-throughput screening (HTS) and combinatorial chemistry, the demand for well-characterized building blocks like this compound is expected to rise.

In conclusion, 3-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-(propan-2-yl)butanoic acid (CAS No. 2171535-67-2) represents a fascinating intersection of organic chemistry, peptide science, and drug development. Its structural features, including the Fmoc protecting group, cyclobutyl ring, and isopropyl substituent, make it a versatile tool for researchers exploring new therapeutic avenues. As the demand for peptide-based medicines and targeted therapies continues to grow, compounds like this will undoubtedly play a pivotal role in shaping the future of medicine.